Cas no 121324-47-8 (Benzenecarboximidamide,4,4'-[1,2-ethanediylbis(oxy)]bis- (9CI))

• Product Name: Benzenecarboximidamide,4,4'-[1,2-ethanediylbis(oxy)]bis- (9CI)
• CAS No: 121324-47-8
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 233062
• PubChem ID: 147654
• Update Time: 2025-04-19

Benzenecarboximidamide,4,4'-[1,2-ethanediylbis(oxy)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,4,4'-[1,2-ethanediylbis(oxy)]bis- (9CI)
• benzenecarboximidamide, 4,4'-[1,2-ethanediylbis(oxy)]bis-
• 4-[2-(4-carbamimidoylphenoxy)ethoxy]benzenecarboximidamide
• 4,4'-(1,2-Ethanediylbis(oxy))bis-benzenecarboximidamide
• BDBM50368097
• DTXSID40153226
• CHEMBL1204158
• CHEMBL22843
• 4-[2-(4-carbamimidoylphenoxy)ethoxy]benzamidine
• 1,2-Di(4-amidinophenoxy)ethane
• 121324-47-8

• Inchi： 1S/C16H18N4O2/c17-15(18)11-1-5-13(6-2-11)21-9-10-22-14-7-3-12(4-8-14)16(19)20/h1-8H,9-10H2,(H3,17,18)(H3,19,20)
• InChI Key： PWLGDGGFMJVYHP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=N)N)=CC=1)CCOC1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 298.14314
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.2